Cas no 1554319-06-0 (1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid)

• Product name: 1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1554319-06-0
• MF: C₁₀H₁₇FO₂
• MW: 188.239187002182
• CID: 6158451
• PubChem ID: 83817800

1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropropan-2-yl)cyclohexane-1-carboxylic acid
• EN300-1826121
• 1554319-06-0

• Inchi： 1S/C10H17FO2/c1-9(2,11)10(8(12)13)6-4-3-5-7-10/h3-7H2,1-2H3,(H,12,13)
• InChI Key： BVCOGISSLMTVPA-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 188.12125794g/mol
• Monoisotopic Mass: 188.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids